Methyl thiazole-4-carboxylate

• IUPAC Name: methyl 1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C5H5NO2S/c1-8-5(7)4-2-9-3-6-4/h2-3H,1H3
• InChI Key: KUWWRNNYEYGSBQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CSC=N1
• Molecular Formula: C5H5NO2S
• DSSTOX Substance ID: DTXSID70378445
• Molecular Weight: 143.17 g/mol
• CAS RN: 59418-09-6

Description

Methyl thiazole-4-carboxylate is a chemical compound that belongs to the thiazole family, characterized by a thiazole ring—a five-membered ring containing both sulfur and nitrogen atoms. This compound is of interest due to its potential applications in medicinal chemistry and as a building block for more complex chemical structures.

Synthesis Analysis

The synthesis of various substituted thiazoles, including this compound derivatives, has been explored in several studies. For instance, a novel synthetic method for methyl 5-substituted thiazole-4-carboxylates was developed using methyl 3-substituted 3-bromo-2-isocyanoacrylates with hydrogen sulfide in the presence of triethylamine . Another study reported the synthesis of methyl 2-[2-(1-amino)ethenyl-bithiazolyl] thiazoline-4-carboxylate, an important partial skeleton of the macrobicyclic peptide antibiotic cyclothiazomycin . These methods highlight the versatility of thiazole derivatives in synthetic chemistry.

Molecular Structure Analysis

The molecular structure of thiazole derivatives has been extensively studied using various spectroscopic and crystallographic techniques. For example, the structure of organotin 4-methyl-1,2,3-thiadiazole-5-carboxylates was confirmed by NMR, IR, and X-ray diffraction crystallography . Similarly, the molecular geometry of ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate was optimized using density functional theory (DFT) and compared with experimental data .

Chemical Reactions Analysis

Thiazole derivatives participate in a variety of chemical reactions. The base-induced cyclization of active methylene isocyanides with methyl dithiocarboxylates has been reported to efficiently synthesize 4,5-disubstituted thiazoles . Additionally, the reactivity of 4-methylbenzo[d]thiazol-2-amine with carboxylic acids has been studied, resulting in a series of crystalline adducts through classical hydrogen bonds and noncovalent associations .

Physical and Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives are influenced by their molecular structure. The electronic structure, spectral features, hydrogen bonding, and solvent effects of 4-methylthiadiazole-5-carboxylic acid were investigated using DFT, revealing insights into the compound's stability and reactivity . The synthesis and characterization of (4R)-methyl-3-(1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl)thiazolidin-4-carboxylate provided data on its crystalline structure and molecular properties .

Relevant Case Studies

Several studies have highlighted the biological activity of thiazole derivatives. Methyl 4-(isothiocyanatomethyl)thiazole-2-carbamate exhibited significant in vivo antifilarial activity and inhibited leukemia cell proliferation . The fungicidal activity of organotin 4-methyl-1,2,3-thiadiazole-5-carboxylates against various plant pathogens was also reported, demonstrating the potential of thiazole derivatives in agricultural applications .

Scientific Research Applications

Synthesis and Medicinal Chemistry

Methyl thiazole-4-carboxylate is notable in synthetic and medicinal chemistry, particularly as a building block in drug discovery. For instance, Durcik et al. (2020) describe the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives using methyl 4- and 5-hydroxy-2-amino-benzo[d]thiazole-6-carboxylates. These derivatives provide versatility for chemical space exploration around the molecule when used as a ligand for targeted studies (Durcik et al., 2020).

Corrosion Inhibition

In the field of corrosion science, this compound derivatives, such as 2-amino-4-methyl-thiazole, have been studied for their inhibitive properties. Yüce et al. (2014) investigated the use of 2-amino-4-methyl-thiazole as a corrosion inhibitor for mild steel in HCl solution, demonstrating its effectiveness in protecting metal surfaces (Yüce et al., 2014).

Novel Synthetic Methods

Research into novel synthetic methods involving this compound has been conducted. Yamada et al. (1995) explored a new method for synthesizing methyl 5-substituted thiazole-4-carboxylates, which could have various applications in chemistry and pharmacology (Yamada et al., 1995).

Biological Evaluation

The biological evaluation of thiazoles targeting flavivirus envelope proteins has included this compound derivatives. Mayhoub et al. (2011) synthesized and tested analogues of methyl 4-(dibromomethyl)-2-(4-chlorophenyl)thiazole-5-carboxylate against yellow fever virus, demonstrating the potential of these compounds in antiviral research (Mayhoub et al., 2011).

Mechanism of Action

Target of Action

Methyl thiazole-4-carboxylate, also known as Methyl 4-thiazolecarboxylate, is a derivative of thiazole . Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .

Mode of Action

Thiazole derivatives have been found to interact with various targets, leading to a range of biological effects . For example, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .

Biochemical Pathways

Thiazole derivatives have been found to affect various biochemical pathways, leading to a range of biological effects .

Result of Action

Thiazole derivatives have been found to have a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

It is known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Safety and Hazards

Safety information for Methyl thiazole-4-carboxylate indicates that it may cause skin irritation and serious eye damage. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Future Directions

Thiazole derivatives have been the focus of medicinal chemists due to their wide range of biological activities. The current review may draw the attention of medicinal chemists to finding new leads, which may later be translated into new drugs.

Synthesis routes and methods I

Procedure details

To a solution of 2-[(S)-2-[(R)-4-(4-methoxy-phenyl)-2,5-dioxo-imidazolidin-1-yl]-3-(4-nitro-phenyl)-propionylamino]-thiazole-4-carboxylic acid methyl ester (53.9 mg, 0.1 mmol) in tetrahydrofuran (10 mL) was added sodium acetate (60 mg, 0.44 mmol), 37% w/w aqueous formaldehyde solution (0.033 mL, 0.44 mmol) and 10% palladium on carbon (30 mg) and the mixture shaken under an atmosphere of hydrogen at 50 psi pressure in a Parr apparatus for 72 hours. The reaction mixture was filtered through a pad of Celite® and washed through with additional tetrahydrofuran. The filtrate was concentrated in vacuo, the residue was dissolved in dichloromethane, washed with water, saturated aqueous sodium bicarbonate, dried with sodium sulfate and concentrated in vacuo to give the crude product as a yellow solid. Purification by reverse phase HPLC using a C18 stationary phase gradient eluted from 10% up to 90% acetonitrile in water gave 2-(S)-3-(4-dimethylamino-phenyl)-2-[(R)-4-(4-methoxy-phenyl)-2,5-dioxo-imidazolidin-1-yl]-propionylamino}-thiazole-4-carboxylic acid methyl ester as a colorless solid (12 mg, 22%).

Synthesis routes and methods II

Procedure details

2-((S)-2-{2-tert-Butoxycarbonylamino-2-[4-(2-methoxy-ethoxy)-phenyl]-acetylamino}-3-phenyl-propionylamino)-thiazole-4-carboxylic acid methyl ester (a mixture of two epimers, R/S=85:15) (0.21 g, 0.343 mmol) was dissolved into dry dichloromethane (20 mL) and trifluoroacetic acid (2 mL, 26 mmol) was added. The reaction mixture was stirred at room temperature for 1 hour. The mixture was concentrated to dryness. The residue was cooled in an ice bath, then neutralized with saturated aqueous sodium bicarbonate solution. The mixture was extracted with ethyl acetate. The organic layer was separated, dried over sodium sulfate, and concentrated to give crude 2-((S)-2A2-amino-2-[4-(2-methoxy-ethoxy)-phenyl]-acetylamino}-3-phenyl-propionylamino)-thiazole-4-carboxylic acid methyl ester as a white foam (a mixture of two epimers, R/S=85:15) (0.16 g, 91%).

Q & A

Q1: What is the significance of Methyl thiazole-4-carboxylate in the context of Mycobacterium tuberculosis?

A: While the provided abstracts don't directly address the activity of this compound against Mycobacterium tuberculosis, one abstract mentions "Mycobacterium tuberculosis dihydrofolate reductase in complex with ethyl 2-methyl thiazole-4-carboxylate(fragment 3)". [] This suggests that structurally similar compounds, potentially including this compound, might exhibit binding affinity to dihydrofolate reductase (DHFR) in Mycobacterium tuberculosis. DHFR is a crucial enzyme in the folate pathway, essential for bacterial DNA synthesis. Further research is needed to confirm if this compound itself interacts with DHFR and explore its potential as an antitubercular agent.

Q2: Can you describe a synthetic route for this compound as highlighted in the research?

A: One of the abstracts outlines a three-step synthesis of Thiazole-4-carboxylic acid, with this compound as an intermediate. [] The process involves:

Q3: The abstract mentions an "anomalous Wittig reaction" involving a derivative of thioamide. Can you elaborate on this and its relevance to this compound?

A: The abstract describing the "anomalous Wittig reaction" focuses on a specific reaction pathway involving acetylated thioamide derivatives of D-galactonic and D-gluconic acids. [] While this reaction doesn't directly involve this compound, it highlights an alternative approach to thiazole ring formation. This is relevant because understanding diverse synthetic routes to thiazole rings could be valuable in optimizing the production of this compound or exploring the synthesis of related compounds with potentially enhanced properties.